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Compound of Interest

Compound Name:
N-(Phenylmethoxy)-1,5-

pentanediamine

CAS No.: 160388-21-6

Cat. No.: B180056

Get Quote

Structural Identity, Synthesis, and Pharmacophore
Installation
Chemical Identity & Nomenclature
Topic: IUPAC Name and Structural Analysis Systematic Name:

-(Phenylmethoxy)pentane-1,5-diamine CAS Registry Number: 160388-21-6 Common
Synonyms: 5-(Benzyloxyamino)pentylamine;

-Benzyloxycadaverine.

1.1 Nomenclature Derivation (IUPAC Blue Book Rules)
The naming convention follows the substitutive nomenclature for amines:

Parent Structure: The longest carbon chain containing the principal functional groups

(amines) is a 5-carbon chain: pentane.
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Principal Group: Two amino groups are present at positions 1 and 5, designated as -1,5-

diamine.

Substituent: The nitrogen at position 1 (arbitrarily assigned for naming) bears a substituent

group:

.

The group

is phenylmethyl (commonly benzyl).

The group

is phenylmethoxy (commonly benzyloxy).

Assembly: The substituent is attached to the nitrogen atom (

-locant).

Result:

-(Phenylmethoxy)pentane-1,5-diamine.[1]

1.2 Structural Data Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-_Phenylmethoxy_-1_5-pentanediamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Molecular Formula

Molecular Weight 208.30 g/mol

Monoisotopic Mass 208.1576 Da

Functional Groups

Primary Amine (

),

-Alkoxyamine (Secondary), Benzyl Ether

pKa (Predicted)

10.5 (Primary

),

4.5 (

conjugate acid)

Physical State
Viscous oil or low-melting solid (as free base);

White solid (as HCl salt)

Strategic Utility in Drug Development
This molecule is not typically a final drug but a high-value bifunctional linker used to install the

Hydroxamic Acid (

) pharmacophore.

2.1 The "Masked" Hydroxamic Acid Strategy
Hydroxamic acids are potent zinc-binding groups (ZBG) essential for:

HDAC Inhibitors: (e.g., Vorinostat, Panobinostat) targeting histone deacetylases in oncology.

Metalloprotease Inhibitors: Targeting MMPs or TACE.

Siderophore Mimics: For bacterial iron chelation vectors.
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Direct synthesis of hydroxamic acids can be low-yielding due to the nucleophilicity of the

hydroxyl group.

-(Phenylmethoxy)-1,5-pentanediamine solves this by providing a protected

-benzyl hydroxylamine moiety.

Mechanism of Utility:

Coupling: The primary amine (

) is conjugated to a scaffold (e.g., a peptide or macrocycle).

Acylation: The secondary alkoxyamine (

) is acylated with an acid chloride or activated ester.

Deprotection: Catalytic hydrogenation (

) removes the benzyl group, revealing the free

-hydroxy amide (Hydroxamic Acid).

Synthesis Protocol
Methodology: Reductive Amination (High Fidelity Route) Rationale: Direct alkylation of

cadaverine with benzyl halides leads to poly-alkylation mixtures. The reductive amination of a

mono-protected amino-aldehyde with

-benzylhydroxylamine ensures regiospecificity.

3.1 Reaction Scheme (Graphviz)
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Caption: Figure 1. Regioselective synthesis via reductive amination to avoid over-alkylation.

3.2 Detailed Protocol
Step 1: Oxime Formation

Reagents: Dissolve

-Boc-5-aminopentanal (1.0 equiv) and

-benzylhydroxylamine hydrochloride (1.2 equiv) in Methanol (

).

Base: Add Pyridine (1.5 equiv) to neutralize the hydrochloride salt.

Conditions: Stir at

for 2–4 hours. Monitor by TLC (Oximes are often less polar than the aldehyde).

Observation: Formation of the oxime ether prevents over-reaction.

Step 2: Reduction to

-Alkoxyamine

Acidification: Cool the mixture to
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. Add Glacial Acetic Acid (excess, until pH

4–5).

Reduction: Add Sodium Cyanoborohydride (

, 1.5 equiv) portion-wise. Note:

is too strong and may reduce the oxime to a primary amine; Cyanoborohydride is selective
for the protonated imine.

Workup: Quench with saturated

. Extract with Ethyl Acetate.[2][3][4] Dry over

.[3]

Purification: Flash chromatography (Hexane/EtOAc).

Step 3: Boc Deprotection

Reaction: Dissolve the intermediate in

. Add Trifluoroacetic Acid (TFA) (20% v/v).

Time: Stir 1 hour.

Isolation: Concentrate in vacuo. The product is obtained as the TFA salt. For the free base,

neutralize with basic resin or

extraction, though the salt is more stable for storage.

Application: Installing a Zinc-Binding Group (ZBG)
This protocol demonstrates how to use the guide molecule to create a drug candidate (e.g., an

HDAC inhibitor).

4.1 Workflow Diagram
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Caption: Figure 2.[5] Utilization of the molecule as a protected linker to generate hydroxamic

acid pharmacophores.[6]

4.2 Critical Control Points
Acylation Selectivity: The secondary amine (
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) is less nucleophilic than a primary amine but more nucleophilic than an amide. Acylation
requires an activated acid chloride or anhydride.

Deprotection Sensitivity: The

bond is susceptible to cleavage under vigorous hydrogenation conditions (e.g., Raney Ni,
high pressure). Use Pd/C (5-10%) at 1 atm

to cleave the benzyl ether (

) while preserving the

bond intact.

Quality Control & Characterization
To validate the synthesis of

-(Phenylmethoxy)-1,5-pentanediamine, specific spectral signatures must be observed.

Technique Diagnostic Signal Structural Assignment

1H NMR 7.30–7.40 ppm (Multiplet, 5H) Phenyl ring protons

1H NMR 4.70 ppm (Singlet, 2H)

Benzylic

(

)

1H NMR 2.90 ppm (Triplet) adjacent to

13C NMR 76.0 ppm Benzylic Carbon

Mass Spec 209.16 Protonated molecular ion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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